3beta-(Benzoyloxy)cholest-5-en-7-one
3beta-(Benzoyloxy)cholest-5-en-7-one
Brand Name:
Vulcanchem
CAS No.:
6997-41-7
VCID:
VC0027281
InChI:
InChI=1S/C34H48O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-29,31H,9-11,14-20H2,1-5H3/t23-,26+,27?,28+,29+,31+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C
Molecular Formula:
C₃₄H₄₈O₃
Molecular Weight:
504.74
3beta-(Benzoyloxy)cholest-5-en-7-one
CAS No.: 6997-41-7
Cat. No.: VC0027281
Molecular Formula: C₃₄H₄₈O₃
Molecular Weight: 504.74
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6997-41-7 |
|---|---|
| Molecular Formula | C₃₄H₄₈O₃ |
| Molecular Weight | 504.74 |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C34H48O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-29,31H,9-11,14-20H2,1-5H3/t23-,26+,27?,28+,29+,31+,33+,34-/m1/s1 |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C |
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